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Compound of Interest

Compound Name: N,N'-Diethylthiourea
CAS No.: 105-55-5
Cat. No.: B092020
Get Quote
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CAS Number: 105-55-5

This technical guide provides an in-depth overview of N,N'-Diethylthiourea (DETU), a
significant organosulfur compound. The document details its chemical and physical properties,
synthesis methodologies, key applications, and safety and toxicological data. It is intended for
researchers, scientists, and professionals in drug development and chemical industries who
require comprehensive technical information on this compound.

Chemical and Physical Properties

N,N'-Diethylthiourea is a symmetrically disubstituted thiourea derivative.[1] At room
temperature, it exists as a white to off-white or buff-colored crystalline solid.[2][3] It is stable
under normal ambient conditions but may be sensitive to air and is incompatible with strong
oxidizing agents.[1][2]

Table 1: Physical and Chemical Properties of N,N'-
Diethylthiourea
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Property Value Source(s)
CAS Number 105-55-5 [2][4]1[5]
Molecular Formula CsHi12N2S [2][5]
Molecular Weight 132.23 g/mol [11[31[5]
Appearance White Po oﬁ-w.hite/buff CIEE]
crystalline solid/powder

Melting Point 70 -80 °C (167 - 174.2 °F) [2][4]
Boiling Point 180-182°C (Decomposes) [2][6]
Density 1.12 g/cm3 [1107]

Solubility in Water

38-42¢g/Lat20°C

[1](2]

Solubility (Organic)

Soluble in ethanol, ether,

acetone, methanol, ethyl

[2](3][6]

acetate
FLVIGYVXZHLUHP-
InChlKey [1]
UHFFFAOYSA-N
7 (for a 38 g/L aqueous
pH [2]

solution at 20°C)

Synthesis of N,N'-Diethylthiourea

The most common industrial synthesis of N,N'-Diethylthiourea involves the reaction of

ethylamine with carbon disulfide.[6][8] An alternative method is the reaction between ethyl

isothiocyanate and ethylamine.[2]

Experimental Protocol: Synthesis from Ethylamine and

Carbon Disulfide

This protocol is based on the general synthesis method for symmetrical N,N'-disubstituted

thioureas.

Materials and Equipment:
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Ethylamine (aqueous solution, e.g., 70%)

Carbon Disulfide (CSz2)

Deionized Water

Round-bottom flask with a reflux condenser

Magnetic stirrer with a heating plate

Dropping funnel

Ice bath for cooling

Bichner funnel and filter paper for vacuum filtration

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and reflux
condenser, charge the aqueous solution of ethylamine (2.0 equivalents).

Addition of Carbon Disulfide: Cool the flask in an ice bath. Slowly add carbon disulfide (1.0
equivalent) dropwise from a dropping funnel while stirring the ethylamine solution vigorously.
The reaction is exothermic and the temperature should be controlled.

Reaction Conditions: After the complete addition of carbon disulfide, remove the ice bath and
allow the mixture to stir at room temperature. Gently heat the reaction mixture to 40-50°C
and maintain this temperature for 2-4 hours to ensure the reaction goes to completion. The
reaction progress can be monitored using Thin-Layer Chromatography (TLC).

Product Isolation: Upon completion, cool the reaction mixture in an ice bath to precipitate the
N,N'-Diethylthiourea product.

Purification: Collect the solid product by vacuum filtration using a Blichner funnel. Wash the
collected crystals with cold deionized water to remove any unreacted starting materials and
by-products.

Drying: Dry the purified product under a vacuum at a low temperature.
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Synthesis of N,N'-Diethylthiourea

Ethylamine (2 eq.) Carbon Disulfide (1 eq.)

Reaction Vessel
(Aqueous Medium, 40-50°C)

N,N'-Diethylthiourea Hydrogen Sulfide (by-product)
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Proposed Mechanism of Thyroid Toxicity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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